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Compound of Interest

Compound Name: Tetradecanedioate

Cat. No.: B1240563

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling specialized chemicals like Tetradecanedioate. This
guide provides immediate, essential safety protocols and logistical plans for the operational
handling and disposal of Tetradecanedioate, fostering a secure research environment. The
following procedures are based on the safety data for Dimethyl tetradecanedioate, a common
derivative.

Personal Protective Equipment (PPE)

Proper selection and use of Personal Protective Equipment are the first line of defense against
chemical exposure. Tetradecanedioate may cause skin, eye, and respiratory irritation.[1]

PPE Category Equipment Specification Standard/Regulation

] Chemical safety goggles or a OSHA 29 CFR 1910.133 or
Eye & Face Protection

full-face shield. European Standard EN166
) Chemical-resistant gloves Manufacturer's specifications
Hand Protection o ) o
(e.g., Nitrile, Neoprene). for chemical compatibility

] Laboratory coat or chemical- )
Body Protection ] To prevent skin exposure
resistant coveralls.

Required when engineering
) ) NIOSH/MSHA approved ) o
Respiratory Protection , _ _ controls are insufficient or
respirator with a dust cartridge. ) )
during spill cleanup
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Operational Plan: Safe Handling of
Tetradecanedioate

Adherence to a standardized operational plan minimizes the risk of exposure and accidents.
1. Preparation and Engineering Controls:

» Ventilation: Always handle Tetradecanedioate in a well-ventilated area. A chemical fume
hood is highly recommended to minimize inhalation of dust or vapors.

o Safety Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and in close proximity to the workstation.[2]

o Material Review: Before beginning any work, thoroughly review the Safety Data Sheet (SDS)
for Tetradecanedioate.

2. Handling Procedure:

¢ Avoid Dust/Aerosol Formation: Handle the compound carefully to avoid generating dust or
aerosols.[2]

e Personal Contact: Avoid direct contact with the skin, eyes, and personal clothing.[3]

o Hygiene: Wash hands thoroughly with soap and water after handling the chemical, before
eating, drinking, or smoking.[3]

o Clothing: Remove any contaminated clothing immediately and wash it before reuse.[2]

3. Storage:

» Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][4]
¢ Incompatibilities: Keep away from strong oxidizing agents.[4]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure.
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Exposure Route First Aid Procedure

Immediately rinse with plenty of water for at
least 15 minutes, including under the eyelids.
Eye Contact Remove contact lenses if present and easy to

do. Seek medical attention if irritation persists.

[2]14]

Take off contaminated clothing immediately.
) Wash the affected area with plenty of soap and
Skin Contact o ]
water. If skin irritation occurs, seek medical

advice.[2][4]

Move the person to fresh air. If breathing is

difficult, provide oxygen. If the person is not

Inhalation ) ) s o
breathing, give artificial respiration. Seek
medical attention if symptoms develop.[2][4]
Do NOT induce vomiting. Clean the mouth with
Ingestion water and drink plenty of water afterward. Seek

medical attention.[2]

Disposal Plan

Proper disposal of chemical waste is essential to prevent environmental contamination and
ensure regulatory compliance.

1. Waste Segregation and Collection:

¢ Solid Waste: Dispose of unused Tetradecanedioate and any contaminated consumables
(e.g., weigh boats, pipette tips) in a designated solid chemical waste container.

o Liquid Waste: Collect all reaction mixtures and solvent washes containing
Tetradecanedioate into a designated liquid chemical waste container. For small liquid
quantities (<50ml), absorb onto an inert material like paper towel and allow it to evaporate in
a fume hood before disposing of the paper towel as solid waste. For larger quantities, absorb
onto vermiculite or cat litter, scoop the mixture into a container, seal it, and store it for
collection by a licensed waste contractor.
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o Contaminated PPE: Dispose of used gloves and other contaminated disposable PPE in the
appropriate solid waste stream.

2. Container Labeling:

» All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
"Tetradecanedioate,” and the associated hazards (Irritant).

3. Disposal Method:

 All chemical waste should be disposed of in accordance with local, state, and federal
regulations. Hand over to a licensed hazardous waste disposal company. Do not dispose of it
with household garbage or allow it to reach the sewage system.

Experimental Workflow and Safety Logic

The following diagrams illustrate the procedural workflow for handling Tetradecanedioate and
the logical relationships of the safety precautions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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